Cas no 501427-87-8 (2-3-(Trifluoromethyl)PhenylBenzonitrile)

• Product Name: 2-3-(Trifluoromethyl)PhenylBenzonitrile
• CAS No: 501427-87-8
• MF: C₁₄H₈F₃N
• MW: 247.215233802795
• MDL: MFCD05978897
• CID: 1559842
• PubChem ID: 1392264
• Update Time: 2025-04-21

2-3-(Trifluoromethyl)PhenylBenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)phenyl]benzonitrile
• 3'-(Trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
• ACMC-209kka
• AC1LRC4P
• CTK8B1759
• MolPort-000-930-582
• ANW-30920
• 3'-(Trifluoromethyl)[1,1'-biphenyl]-
• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-carbonitrile
• AKOS004118648
• BVA42787
• DTXSID30362608
• BS-28589
• MTFLHNLORJOMIW-UHFFFAOYSA-N
• 501427-87-8
• MFCD05978897
• CS-0210702
• 2-3-(Trifluoromethyl)PhenylBenzonitrile

• MDL： MFCD05978897
• Inchi： 1S/C14H8F3N/c15-14(16,17)12-6-3-5-10(8-12)13-7-2-1-4-11(13)9-18/h1-8H
• InChI Key： MTFLHNLORJOMIW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=CC=1C#N)(F)F

Computed Properties

• Exact Mass: 247.06088375g/mol
• Monoisotopic Mass: 247.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8Ų